Cas no 105613-78-3 (1H-1,2,4-Triazole, 3-nitro-1-(phenylsulfonyl)-)

• Product Name: 1H-1,2,4-Triazole, 3-nitro-1-(phenylsulfonyl)-
• CAS No: 105613-78-3
• MF: C₈H₆N₄O₄S
• MW: 254.222639560699
• CID: 1156887
• PubChem ID: 71333659
• Update Time: 2025-04-20

1H-1,2,4-Triazole, 3-nitro-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-nitro-1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-3-nitro-1,2,4-triazole
• DTXSID90761875
• 3-Nitro-1H-1,2,4-triazolide sulfonyl resin
• 105613-78-3
• 1-(Benzenesulfonyl)-3-nitro-1H-1,2,4-triazole

• Inchi： 1S/C8H6N4O4S/c13-12(14)8-9-6-11(10-8)17(15,16)7-4-2-1-3-5-7/h1-6H
• InChI Key： MLEDGXJDNKLUPH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=NC([N+](=O)[O-])=N1)(=O)=O

Computed Properties

• Exact Mass: 254.01097586g/mol
• Monoisotopic Mass: 254.01097586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 119Ų